Cas no 1357252-38-0 (5-Iodo-2,3-dimethoxypyridine)

• Product Name: 5-Iodo-2,3-dimethoxypyridine
• CAS No: 1357252-38-0
• MF: C₇H₈INO₂
• MW: 265.048394203186
• MDL: MFCD11857673
• CID: 4696579
• Update Time: 2025-05-20

5-Iodo-2,3-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2,3-dimethoxypyridine
• VP11304
• FCH1406984
• 5-Iodo-2,3-dimethoxypyridine, AldrichCPR
• AX8196345
• Z7486
• ST24029497

• MDL： MFCD11857673
• Inchi： 1S/C7H8INO2/c1-10-6-3-5(8)4-9-7(6)11-2/h3-4H,1-2H3
• InChI Key： CGVJUVQHBWCVFC-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=C1)OC)OC

Computed Properties

• Exact Mass: 264.96
• Monoisotopic Mass: 264.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4

Experimental Properties

• PSA: 31.35000
• LogP: 1.70340

Additional information on 5-Iodo-2,3-dimethoxypyridine

Comprehensive Overview of 5-Iodo-2,3-dimethoxypyridine (CAS No. 1357252-38-0): Properties, Applications, and Industry Insights

5-Iodo-2,3-dimethoxypyridine (CAS No. 1357252-38-0) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This iodinated pyridine derivative serves as a versatile building block in organic synthesis, particularly in cross-coupling reactions like Suzuki-Miyaura and Stille couplings. The presence of both iodo and dimethoxy substituents on the pyridine ring enhances its reactivity, making it valuable for constructing complex molecular architectures.

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The compound's physicochemical properties, including its melting point (typically >100°C) and solubility in organic solvents like DCM and THF, make it suitable for scalable processes. Analytical techniques such as HPLC and NMR (with characteristic shifts at δ 7.8–8.2 ppm for the pyridine protons) are routinely employed for quality control. These attributes address common queries like "how to characterize 5-Iodo-2,3-dimethoxypyridine" or "CAS 1357252-38-0 spectroscopic data," frequently encountered in laboratory settings.

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